Cas no 179598-09-5 (Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-)

• Product Name: Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-
• CAS No: 179598-09-5
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 1369734
• Update Time: 2024-08-16

Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-

• Inchi： 1S/C14H23NO/c1-3-4-5-6-7-12(2)16-14-10-8-13(15)9-11-14/h8-12H,3-7,15H2,1-2H3/t12-/m0/s1
• InChI Key： JSYDPCYIYRIHNW-LBPRGKRZSA-N
• SMILES： C1(N)=CC=C(O[C@@H](C)CCCCCC)C=C1

Computed Properties

• Exact Mass: 221.17809

Experimental Properties

• Density: 0.955±0.06 g/cm3(Predicted)
• Boiling Point: 132-134 °C(Press: 5 Torr)
• PSA: 35.25
• pka: 5.18±0.10(Predicted)